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Compound of Interest

Compound Name: 5-(4-Bromophenyl)pyrimidine

CAS No.: 160377-42-4

Cat. No.: B2776488

Get Quote

Executive Summary & Chemical Context
5-(4-Bromophenyl)pyrimidine (5-4BP) is a pivotal heterocyclic building block, serving as a

critical intermediate in the synthesis of dual endothelin receptor antagonists (e.g., Macitentan

precursors) and functional materials for optoelectronics. Its structural integrity relies on the

precise connectivity between the electron-deficient pyrimidine ring and the halogenated phenyl

moiety.

From a synthetic perspective, 5-4BP is typically accessed via Suzuki-Miyaura cross-coupling of

5-bromopyrimidine with 4-bromophenylboronic acid (or equivalent esters), or through

condensation of 2-(4-bromophenyl)malonaldehyde with formamidine. Consequently, the

analytical control strategy must rigorously detect specific process-related impurities:

Protodeboronation byproducts: 5-phenylpyrimidine (loss of Br).

Homocoupling impurities: Bis-pyrimidines or bis-phenyls.

Transition metal residues: Palladium (Pd) carryover from catalytic cycles.
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This guide details a self-validating analytical workflow combining HPLC-UV-MS, NMR, and

solid-state characterization to ensure pharmaceutical-grade quality.

Physicochemical Profile
Property Specification / Value Relevance

Molecular Formula C₁₀H₇BrN₂ Identity Confirmation

Molecular Weight 235.08 g/mol Mass Spectrometry Target

Monoisotopic Mass 233.97 (⁷⁹Br) / 235.97 (⁸¹Br) Isotopic Pattern Verification

Solubility
Soluble in DMSO, MeOH,

CH₂Cl₂; Insoluble in Water
Sample Prep for HPLC/NMR

pKa (Calculated) ~1.8 (Pyrimidine N) Mobile Phase pH Selection

UV Maxima ~250-260 nm HPLC Detection Wavelength

Protocol A: Chromatographic Purity Profiling
(UHPLC-UV-MS)
Objective: Quantify purity and identify organic impurities with a focus on resolving the des-

bromo analog.

Rationale: The pyrimidine ring is basic. Using a low-pH mobile phase (Formic Acid) suppresses

silanol interactions on the column stationary phase, improving peak shape, while

simultaneously facilitating protonation for positive-mode Electrospray Ionization (ESI+).

Instrument Configuration
System: Agilent 1290 Infinity II or Waters ACQUITY UPLC H-Class.

Detector: Diode Array Detector (DAD) + Single Quadrupole MS.

Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm.

Method Parameters
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Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile (LC-MS grade).

Flow Rate: 0.4 mL/min.

Column Temp: 40°C.

Injection Volume: 2.0 µL.

Detection: UV at 254 nm (primary) and 280 nm (secondary).

Gradient Table
Time (min) %A %B Curve Event

0.00 95 5 Initial Equilibration

1.00 95 5 6
Hold for polar

impurities

8.00 5 95 6
Elution of main

peak & lipophilics

10.00 5 95 6 Wash

10.10 95 5 1 Re-equilibration

System Suitability Criteria (Self-Validating)
Tailing Factor (Tf): 0.9 < Tf < 1.3 for the main peak.

Resolution (Rs): > 2.0 between 5-4BP and the des-bromo impurity (5-phenylpyrimidine).

Signal-to-Noise (S/N): > 10 for the Limit of Quantitation (LOQ) standard (0.05% level).

Protocol B: Structural Elucidation (NMR
Spectroscopy)
Objective: Unambiguous assignment of the regio-isomerism (C5-connectivity).
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Rationale: The symmetry of the pyrimidine ring at the 5-position results in a simplified signal

pattern. H4 and H6 are chemically equivalent, appearing as a singlet (or very tight doublet). If

the phenyl group were at the 4-position, H5 and H6 would show distinct coupling (d, J~5Hz).

Experimental Setup
Instrument: 400 MHz or 600 MHz NMR (e.g., Bruker Avance III).

Solvent: DMSO-d₆ (preferred for solubility) or CDCl₃.

Internal Standard: TMS (0.00 ppm).

Expected Spectral Signature (DMSO-d₆)
Pyrimidine Protons:

H-2: δ ~9.20 ppm (s, 1H). Most deshielded due to flanking nitrogens.

H-4, H-6: δ ~9.05 ppm (s, 2H). Equivalent, confirming 5-substitution.

Phenyl Protons:

H-2', H-6': δ ~7.80 ppm (d, J=8.5 Hz, 2H). Ortho to pyrimidine.[1][2][3][4][5]

H-3', H-5': δ ~7.72 ppm (d, J=8.5 Hz, 2H). Ortho to Bromine.[6]

Note: The AA'BB' system may appear as a pair of "roofed" doublets.

Validation Check: Integration ratio must be exactly 1:2:2:2 (H2 : H4/6 : H2'/6' : H3'/5'). Any

deviation suggests overlap with impurities.

Protocol C: Mass Spectrometry & Isotope Analysis
Objective: Confirm the presence of Bromine and the molecular mass.

Rationale: Bromine exists as two stable isotopes, ⁷⁹Br (50.7%) and ⁸¹Br (49.3%). A genuine

brominated compound must display a 1:1 doublet in the mass spectrum separated by 2 atomic

mass units (amu).
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MS Parameters (ESI+)
Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Keep low to prevent fragmentation).

Source Temp: 120°C.

Desolvation Gas: 800 L/hr (N₂).

Data Interpretation
Target Ion [M+H]⁺:

Peak A: m/z 234.97 (containing ⁷⁹Br).

Peak B: m/z 236.97 (containing ⁸¹Br).

Acceptance Criteria: The intensity ratio of Peak A to Peak B must be between 0.95 and 1.05.

Failure Mode: If the ratio is skewed or the +2 peak is missing, the compound is likely the

des-bromo analog or a contaminant.

Visualization of Analytical Workflow
The following diagram illustrates the decision logic for lot release based on the protocols

above.
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Phase 1: Identity & Purity

Phase 2: Structure & Safety

Crude 5-(4-Bromophenyl)pyrimidine
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1:1 Ratio (235/237)?

Yes
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NoSymmetry Confirmed?
(H4/H6 Equivalence)

ICP-MS for Palladium
(< 10 ppm)
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Caption: Figure 1. Integrated QC decision tree ensuring chemical identity, isomeric purity, and

safety compliance for 5-(4-Bromophenyl)pyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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